Cas no 2228960-45-8 (2-{1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}acetic acid)

• Product Name: 2-{1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}acetic acid
• CAS No: 2228960-45-8
• MF: C₁₂H₁₂N₄O₂
• MW: 244.24928188324
• CID: 5877780
• PubChem ID: 165663071
• Update Time: 2025-06-11

2-{1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}acetic acid
• 2228960-45-8
• 2-{1-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]cyclopropyl}acetic acid
• EN300-1771335

• Inchi： 1S/C12H12N4O2/c17-10(18)7-12(4-5-12)9-3-1-2-8(6-9)11-13-15-16-14-11/h1-3,6H,4-5,7H2,(H,17,18)(H,13,14,15,16)
• InChI Key： PXDMTMBERURVKE-UHFFFAOYSA-N
• SMILES： OC(CC1(C2C=CC=C(C3N=NNN=3)C=2)CC1)=O

Computed Properties

• Exact Mass: 244.09602564g/mol
• Monoisotopic Mass: 244.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 91.8Ų

Additional information on 2-{1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}acetic acid

Introduction to 2-{1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}acetic acid (CAS No. 2228960-45-8)

2-{1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}acetic acid, identified by its CAS number 2228960-45-8, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. The compound features a cyclopropyl ring fused with a phenyl group, further substituted with a 1H-1,2,3,4-tetrazole moiety, and terminated with an acetic acid side chain. This unique molecular architecture positions it as a promising candidate for further exploration in medicinal chemistry.

The presence of the tetrazole ring is particularly noteworthy, as tetrazole derivatives are well-documented for their diverse biological activities. Tetrazoles are known to exhibit properties such as protease inhibition, anti-inflammatory effects, and potential applications in anticancer therapies. In particular, the 1H-1,2,3,4-tetrazol-5-yl substituent in this compound may contribute to its pharmacological profile by interacting with specific biological targets. The cyclopropyl group adds another layer of structural complexity, which can influence both the metabolic stability and binding affinity of the molecule.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various protein targets. Studies suggest that the phenylcyclopropyl moiety could potentially engage in π-stacking interactions with aromatic residues in protein active sites, while the tetrazole ring may serve as a hydrogen bond acceptor or participate in metal coordination. These insights are critical for designing structure-based drug design strategies aimed at optimizing potency and selectivity.

The acetic acid functionality at the terminal position of the molecule introduces a polar moiety that could enhance solubility and bioavailability. This feature is particularly important in drug development, where pharmacokinetic properties often dictate the success of a therapeutic candidate. Additionally, the acetic acid group may provide opportunities for further derivatization, allowing chemists to explore analogs with tailored biological activities.

In light of recent research trends, this compound has been investigated for its potential role in modulating enzyme activity relevant to inflammatory and autoimmune diseases. Preliminary in vitro studies have indicated that derivatives of this class may exhibit inhibitory effects on certain proteases implicated in disease pathogenesis. The tetrazole moiety's ability to act as a scaffold for enzyme inhibition has been highlighted in several publications, suggesting that 2-{1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}acetic acid could be a valuable starting point for developing novel therapeutic agents.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The cyclopropyl ring requires careful handling to prevent rearrangement or degradation during purification. However, modern synthetic methodologies have improved the efficiency of constructing such motifs, making it feasible to produce 2-{1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}acetic acid on a scalable basis. Advances in transition metal-catalyzed reactions have also enabled more streamlined routes to complex heterocyclic systems like the tetrazole derivative.

From a drug discovery perspective, the combination of structural features in this compound—such as the cyclopropylphenyl scaffold and the tetrazole substituent—makes it an intriguing candidate for further exploration. Collaborative efforts between computational chemists and experimental biologists are essential for unlocking its full potential. High-throughput screening campaigns combined with molecular dynamics simulations could accelerate the identification of lead compounds derived from this scaffold.

The pharmacological evaluation of 2-{1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}acetic acid will require rigorous testing across multiple models to assess its efficacy and safety profile. Initial preclinical studies should focus on determining its selectivity against closely related enzymes and assessing its potential toxicity endpoints. Given the growing interest in tetrazole-based therapeutics, this compound represents an exciting avenue for innovation in pharmaceutical research.

The future development of CAS No. 2228960-45-8 may involve exploring its role as a building block for more complex drug candidates or investigating its potential use as an intermediate in synthetic pathways leading to other bioactive molecules. The versatility of its structural components allows for numerous modifications while retaining key pharmacophoric elements necessary for biological activity.

In conclusion, 2-{1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}acetic acid (CAS No. 2228960-45-8) is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique combination of chemical features positions it as a valuable tool for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new biological functions associated with tetrazole derivatives and advanced synthetic techniques improve access to complex scaffolds, this molecule is poised to make meaningful contributions to medicinal chemistry.